Cas no 1337819-32-5 (2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine
• CAS No: 1337819-32-5
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 6540397
• PubChem ID: 165853217
• Update Time: 2025-07-18

2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine
• 1337819-32-5
• EN300-1942027

• Inchi： 1S/C9H9F3N2O3/c1-17-5-2-3-7(14(15)16)6(4-5)8(13)9(10,11)12/h2-4,8H,13H2,1H3
• InChI Key： LNPVYMWMINZKRJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1[N+](=O)[O-])OC)N)(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine (CAS No. 1337819-32-5)

2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine, identified by its CAS number 1337819-32-5, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a nitro-substituted phenyl ring, which are known to enhance metabolic stability and binding affinity in drug candidates. The structural motif of this compound not only underscores its potential as an intermediate in synthetic chemistry but also hints at its utility in the development of novel therapeutic agents.

The trifluoromethyl group, a key feature of this molecule, is widely recognized for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic resistance. In recent years, the incorporation of trifluoromethyl groups into drug molecules has been extensively studied for its impact on improving pharmacological activity and reducing susceptibility to degradation by enzymatic pathways. For instance, drugs like oseltamivir (Tamiflu) and duloxetine (Cymbalta) utilize trifluoromethyl substituents to enhance their efficacy and duration of action.

The 5-methoxy-2-nitrophenyl moiety in the structure of CAS No. 1337819-32-5 adds another layer of complexity to its potential biological activity. The methoxy group can influence electronic properties and hydrophobicity, while the nitro group is known for its ability to participate in hydrogen bonding interactions and redox processes. Such functional groups are often exploited in medicinal chemistry to fine-tune receptor binding profiles. For example, nitroaromatic compounds have been explored for their antimicrobial and anticancer properties due to their ability to interact with biological targets in unique ways.

Recent advancements in computational chemistry have enabled the rapid screening of molecules like 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine for potential biological activity. Machine learning models trained on large datasets of drug-like molecules have shown promise in predicting binding affinities and pharmacokinetic properties with high accuracy. These computational tools are particularly valuable in identifying lead compounds for further optimization. In one notable study, a machine learning model was used to predict the binding affinity of various fluorinated amines to a specific enzyme target, highlighting the potential of compounds like CAS No. 1337819-32-5 as inhibitors.

In vitro studies have begun to elucidate the interactions between this compound and various biological targets. Initial research suggests that 2,2,2-trifluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-amine may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The combination of the trifluoromethyl group and the nitrophenyl ring may contribute to its ability to modulate these pathways by affecting enzyme conformation or substrate binding affinity. Further investigation into its mechanism of action could provide insights into its therapeutic potential.

The synthesis of CAS No. 1337819-32-5 presents an interesting challenge due to the presence of multiple functional groups that must be carefully orchestrated during the reaction sequence. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, are being employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The role of fluorine atoms in pharmaceuticals extends beyond simple structural modifications; they can significantly influence a molecule's overall pharmacological profile. For example, fluorine atoms can increase metabolic stability by preventing oxidative degradation and can enhance cell membrane permeability by increasing lipophilicity. The presence of multiple fluorine atoms, as seen in this compound, can amplify these effects further. This has led to increased interest in fluorinated compounds among medicinal chemists seeking to develop next-generation therapeutics.

As research continues to uncover new applications for fluorinated aryl amines, compounds like CAS No. 1337819-32-5 are likely to play an important role in drug discovery pipelines. Their unique structural features offer a rich palette for medicinal chemists to explore in designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.